N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H14N4O3S2/c20-14-4-3-13(12-5-7-16-8-6-12)18-19(14)10-9-17-24(21,22)15-2-1-11-23-15/h1-8,11,17H,9-10H2
• InChI Key: POFDPIHHTMPTHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C15H14N4O3S2
• Molecular Weight: 362.4 g/mol

Description

N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide, commonly known as OPB-31121, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound was first synthesized in 2007 and has since been the subject of numerous scientific studies.

Scientific Research Applications

Antibacterial and Antitumor Agents

Research has explored the synthesis of novel heterocyclic compounds containing sulfonamido moieties, aimed at developing antibacterial agents. These compounds have demonstrated significant antibacterial activity, highlighting their potential as therapeutic agents. Additionally, similar compounds have shown promise as antitumor agents, with certain derivatives displaying higher activity against cancer cell lines than standard drugs, indicating their potential in cancer therapy (Azab, Youssef, & El‐Bordany, 2013); (Hafez, Alsalamah, & El-Gazzar, 2017).

Antimicrobial Activity

Compounds synthesized from sulfonamides have been evaluated for their antimicrobial properties against various bacteria and fungi, indicating a broad spectrum of potential applications in combating microbial infections (Sarvaiya, Gulati, & Patel, 2019).

Antiproliferative Agents

The synthesis of N,N-dimethylbenzenesulfonamide derivatives and their evaluation as antiproliferative agents have been reported. These studies have found certain derivatives to exhibit higher antiproliferative activity against cancer cell lines than standard treatments, suggesting their utility in cancer treatment strategies (Bashandy, Alsaid, Arafa, & Ghorab, 2014).

Antioxidant Agents

Design and synthesis of 1H-3-indolyl derivatives have been explored for their antioxidant activity, with molecular docking studies suggesting their potential as effective antioxidants. This research indicates the role of these compounds in combating oxidative stress-related diseases (Aziz, Shehab, Al-karmalawy, El-Farargy, & Abdellattif, 2021).

COVID-19 Drug Candidates

Antimalarial sulfonamides have been investigated for their potential use as COVID-19 drugs through computational calculations and molecular docking studies. This research highlights the adaptability of existing compounds for new therapeutic applications in response to emerging health crises (Fahim & Ismael, 2021).